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Compound of Interest

Compound Name: Hpk1-IN-26

Cat. No.: B10857815

Essential Safety and Handling Guide for Hpk1-
IN-26

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of Hpk1-IN-26, a potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1) and
Germinal Center Kinase-Like Kinase (GLK). Adherence to these guidelines is essential to
ensure personal safety and maintain the integrity of the compound for research applications.

Personal Protective Equipment (PPE) and
Engineering Controls

Given that a specific Safety Data Sheet (SDS) for Hpk1-IN-26 is not publicly available,
researchers should handle this compound with the caution required for all chemicals of
unknown toxicity. The following PPE and engineering controls are mandatory:
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Equipment

Specification

Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes or
dust.

Hand Protection

Nitrile gloves (minimum 6 mm

thickness)

Prevents skin contact. Double
gloving is recommended when
handling the pure compound

or concentrated solutions.

Body Protection

Laboratory coat

Protects against contamination

of personal clothing.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. Use a NIOSH-
approved respirator if handling
large quantities or if there is a

risk of aerosolization.

Prevents inhalation of dust or

aerosols.

Engineering Controls

Chemical fume hood

Recommended for all
procedures involving the
handling of the solid
compound or preparation of
stock solutions to minimize

inhalation exposure.

Physicochemical and Storage Information

Proper storage is critical to maintain the stability and activity of Hpk1-IN-26.
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Property Value Source
Molecular Formula C19H21Ns0S [1]
Molecular Weight 367.47 g/mol [1]
Appearance White to off-white solid

CAS Number 2229042-24-2 [1]

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years

-80°C for up to 6 months;
-20°C for up to 1 month. Itis

Storage (In Solvent) recommended to aliquot [1]
solutions to avoid repeated

freeze-thaw cycles.

Experimental Protocols: Stock Solution Preparation

Hpk1-IN-26 is soluble in DMSO.[2][1] The following protocol outlines the preparation of a stock
solution.

Objective: To prepare a 100 mg/mL stock solution of Hpk1-IN-26 in DMSO.

Materials:

Hpk1-IN-26 powder

Newly opened, anhydrous DMSOJ[2][1]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath and/or heating block (optional)

Procedure:
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e Pre-warm Hpk1-IN-26: Allow the vial of Hpk1-IN-26 powder to equilibrate to room
temperature before opening to prevent condensation.

e Solvent Addition: Add the appropriate volume of DMSO to the vial of Hpk1-IN-26 to achieve
a concentration of 100 mg/mL.

» Dissolution: Vortex the solution to facilitate dissolution. If necessary, use an ultrasonic bath
and/or warm the solution to 80°C to achieve complete dissolution.[2][1]

 Aliquoting: Once the compound is fully dissolved, dispense the stock solution into single-use
aliquots in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[2][1]

Operational and Disposal Plans
Handling:

o Always handle Hpk1-IN-26 within a chemical fume hood.

» Avoid creating dust when handling the solid form.

» Wash hands thoroughly after handling, even if gloves were worn.
Spill Management:

o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

e Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a
liquid spill, absorb with an inert material (e.g., vermiculite, sand).

» Clean: Wearing appropriate PPE, collect the contained spill material into a sealed container.
Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous chemical waste.
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Disposal:

e Dispose of unused Hpk1-IN-26 and any contaminated materials in accordance with local,
state, and federal regulations for hazardous chemical waste. Do not dispose of down the

drain or in regular trash.

HPK1 Signaling Pathway

HPKZ1 is a negative regulator of T-cell receptor (TCR) signaling.[3] Inhibition of HPK1 can
enhance T-cell activation and anti-tumor immunity. The following diagram illustrates a simplified
overview of the HPK1 signaling pathway.
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Caption: Simplified HPK1 signaling pathway in T-cells.

Experimental Workflow: Handling Hpk1-IN-26

The following diagram outlines the standard workflow for handling Hpk1-IN-26 in a laboratory

setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10857815?utm_src=pdf-body
https://elifesciences.org/articles/55122
https://www.benchchem.com/product/b10857815?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857815?utm_src=pdf-body
https://www.benchchem.com/product/b10857815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Don Appropriate PPE

'

Prepare Workspace in Fume Hood

'

Retrieve Hpk1-IN-26 from Storage

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment

Clean Workspace

Dispose of Waste Properly

Doff PPE

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

[ Engineering Controls
g (Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Mg Safe Work Procedures
g (SOPs)

Potential Hazard Exposure Routes
P -

(Unknown Toxicity) (Inhalation, Skin Contact, Ingestion) Control Measures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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